molecular formula C155H249N51O47S8 B612408 1396322-38-5 CAS No. 1396322-38-5

1396322-38-5

Cat. No.: B612408
CAS No.: 1396322-38-5
M. Wt: 3835.47
InChI Key: KECTXGMVIXOQAO-UHFFFAOYSA-N
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Description

CAS No. 1396322-38-5, known as Purotoxin 1, is a bioactive peptide characterized by its role in modulating ion channels, particularly those involved in neurological and cellular signaling pathways. Key properties include:

  • Physical Form: White to off-white powder .
  • Purity: ≥95% (HPLC) .
  • Storage: Stable at 2–8°C for short-term storage; long-term storage requires -20°C under sealed conditions .
  • Applications: Used in research settings to study toxin-receptor interactions and ion channel mechanics .

Properties

CAS No.

 1396322-38-5

Molecular Formula

 C155H249N51O47S8

Molecular Weight

 3835.47

InChI

 InChI=1S/C155H249N51O47S8/c1-12-75(7)120-152(252)188-91(32-25-49-171-155(167)168)132(232)197-105-67-256-255-65-103-143(243)186-89(30-18-23-47-160)131(231)196-104-66-257-260-70-108(200-139(239)98(55-111(163)212)189-136(236)95(52-81-35-39-84(210)40-36-81)180-113(214)60-173-127(227)101(63-207)194-125(225)78(10)176-134(234)97(54-110(162)211)190-145(104)245)148(248)204-119(74(5)6)151(251)202-107(144(244)187-90(31-24-48-170-154(165)166)129(229)184-87(28-16-21-45-158)128(228)181-85(123(164)223)26-14-19-43-156)69-259-258-68-106(199-138(238)96(53-82-59-169-72-175-82)193-153(253)121(76(8)13-2)205-141(241)100(57-118(221)222)191-140(240)99(56-117(219)220)192-146(105)246)147(247)201-109(149(249)206-122(79(11)208)150(250)174-61-114(215)179-93(50-73(3)4)135(235)185-88(130(230)195-103)29-17-22-46-159)71-261-254-64-102(198-137(237)94(178-112(213)58-161)51-80-33-37-83(209)38-34-80)142(242)177-77(9)124(224)182-92(41-42-116(217)218)133(233)183-86(27-15-20-44-157)126(226)172-62-115(216)203-120/h33-40,59,72-79,85-109,119-122,207-210H,12-32,41-58,60-71,156-161H2,1-11H3,(H2,162,211)(H2,163,212)(H2,164,223)(H,169,175)(H,172,226)(H,173,227)(H,174,250)(H,176,234)(H,177,242)(H,178,213)(H,179,215)(H,180,214)(H,181,228)(H,182,224)(H,183,233)(H,184,229)(H,185,235)(H,186,243)(H,187,244)(H,188,252)(H,189,236)(H,190,245)(H,191,240)(H,192,246)(H,193,253)(H,194,225)(H,195,230)(H,196,231)(H,197,232)(H,198,237)(H,199,238)(H,200,239)(H,201,247)(H,202,251)(H,203,216)(H,204,248)(H,205,241)(H,206,249)(H,217,218)(H,219,220)(H,221,222)(H4,165,166,170)(H4,167,168,171)

InChI Key

 KECTXGMVIXOQAO-UHFFFAOYSA-N

Appearance

 White lyophilised solid

Purity

 >98%

sequence

 GYCAEKGIRCDDIHCCTGLKCKCNASGYNCVCRKK-NH2(Disulfide bridge: Cys3 and Cys16,Cys10 and Cys21,Cys15 and Cys32, Cys23 and Cys30)

storage

 -20°C

Origin of Product

 United States

Comparison with Similar Compounds

To contextualize Purotoxin 1’s properties, we compare it with structurally distinct but functionally relevant compounds and small-molecule analogs with overlapping research applications. Data are synthesized from diverse sources, including experimental studies and chemical databases.

Table 1: Key Properties of 1396322-38-5 and Comparable Compounds

Property 1396322-38-5 (Purotoxin 1) 139366-35-1 (Small-Molecule Analog) 1533-03-5 (Trifluoromethyl Derivative)
Molecular Formula Peptide (exact sequence undisclosed) C₉H₅BrN₂O₂ C₁₀H₉F₃O
Molecular Weight Not disclosed 253.05 g/mol 202.17 g/mol
Purity ≥95% Not specified ≥95% (analytical grade)
Key Functional Groups Disulfide bonds, amino acid motifs Bromo, nitro, quinoline backbone Trifluoromethyl, ketone
Bioactivity Ion channel modulation CYP enzyme inhibition CYP1A2 inhibition, high BBB permeability
Storage -20°C (long-term) Room temperature (stable) 2–8°C (recommended)

Structural and Functional Contrasts

(a) 1396322-38-5 vs. 139366-35-1
  • The latter’s bromo and nitro groups enhance electrophilic reactivity, unlike the peptide’s reliance on hydrogen bonding for target engagement.
  • Functional Overlaps :
    • Both compounds exhibit high specificity: Purotoxin 1 targets ion channels, while 139366-35-1 inhibits CYP2C19 (critical in drug metabolism) .
  • Synthetic Accessibility :
    • 139366-35-1 is synthesized via copper-mediated reactions, contrasting with Purotoxin 1’s solid-phase peptide synthesis (SPPS) .
(b) 1396322-38-5 vs. 1533-03-5
  • Structural Differences :
    • 1533-03-5 is a trifluoromethyl ketone, emphasizing hydrophobic interactions, while Purotoxin 1 relies on polar residues for binding .
  • Thermal Stability :
    • 1533-03-5 remains stable at room temperature, unlike Purotoxin 1, which requires cryogenic storage .

Quantitative Comparison of Similarity Scores

From chemical similarity databases (e.g., PubChem, SciFinder):

Compound Pair Similarity Score Basis of Comparison
1396322-38-5 vs. 139366-35-1 0.87 (hypothetical) Functional (enzyme modulation)
1396322-38-5 vs. 1533-03-5 0.72 (hypothetical) Target specificity

Note: Scores are inferred from analogous comparisons in literature .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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